Cas no 868359-05-1 (WAY-213613)

WAY-213613 structure
WAY-213613 structure
Product name:WAY-213613
CAS No:868359-05-1
MF:C16H13BrF2N2O4
MW:415.186230421066
CID:1863662
PubChem ID:329830421

WAY-213613 Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-amino-4-[4-(2-bromo-4,5-difluorophenoxy)anilino]-4-oxobutanoic acid
    • WAY 213613
    • WAY-213613
    • CHEMBL1628669
    • N4-[4-(2-Bromo-4,5-difluorophenoxy)phenyl)]-L-asparagine
    • N-[4-(2-BROMO-4,5-DIFLUOROPHENOXY)PHENYL]-L-ASPARAGINE
    • N-[4-(2-Bromo-4,5-difluorophenoxy)phenyl]-L-asparagine (ACI)
    • Inchi: 1S/C16H13BrF2N2O4/c17-10-5-11(18)12(19)6-14(10)25-9-3-1-8(2-4-9)21-15(22)7-13(20)16(23)24/h1-6,13H,7,20H2,(H,21,22)(H,23,24)/t13-/m0/s1
    • InChI Key: BNYDDAAZMBUFRG-ZDUSSCGKSA-N
    • SMILES: O(C1C=CC(NC(=O)C[C@H](N)C(=O)O)=CC=1)C1C=C(F)C(F)=CC=1Br

Computed Properties

  • Exact Mass: 414.00300

Experimental Properties

  • Density: 1.665
  • Boiling Point: 565.634°C at 760 mmHg
  • Flash Point: 295.885°C
  • Refractive Index: 1.632
  • Solubility: DMSO: >10mg/mL
  • PSA: 101.65000
  • LogP: 4.03340

WAY-213613 Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Hazardous Material transportation number:UN 2811 6.1 / PGIII
  • WGK Germany:3
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • Storage Condition:2-8°C

WAY-213613 Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
S e l l e c k ZHONG GUO
S5892-25mg
WAY-213613
868359-05-1 99.89%
25mg
¥7837.96 2023-09-15
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T13330L-10mg
WAY-213613
868359-05-1
10mg
¥ 2630 2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T13330L-200 mg
WAY-213613
868359-05-1
200mg
¥16775.00 2022-04-26
DC Chemicals
DC11145-1 g
WAY213613
868359-05-1 >98%
1g
$2900.0 2022-02-28
TRC
W498713-10mg
WAY 213613
868359-05-1
10mg
$133.00 2023-05-17
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci11560-50mg
WAY 213613
868359-05-1 98%
50mg
¥13442.00 2023-09-09
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T13330L-1 mg
WAY-213613
868359-05-1
1mg
¥925.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T13330L-25 mg
WAY-213613
868359-05-1
25mg
¥4987.00 2022-04-26
eNovation Chemicals LLC
Y1245410-25mg
N-[4-(2-BROMO-4,5-DIFLUOROPHENOXY)PHENYL]-L-ASPARAGINE
868359-05-1 97%
25mg
$325 2023-09-04
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T13330L-10 mg
WAY-213613
868359-05-1
10mg
¥2819.00 2022-04-26

WAY-213613 Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide
1.2 Reagents: Stannous chloride Solvents: Ethanol ;  80 °C
1.3 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane
1.4 Reagents: Trifluoroacetic acid Solvents: Dichloromethane
1.5 Reagents: Copper sulfate Solvents: Ethanol ;  40 °C
Reference
Synthesis and biological activities of aryl-ether-, biaryl-, and fluorene-aspartic acid and diaminopropionic acid analogs as potent inhibitors of the high-affinity glutamate transporter EAAT-2
Greenfield, Alexander; et al, Bioorganic & Medicinal Chemistry Letters, 2005, 15(22), 4985-4988

WAY-213613 Raw materials

WAY-213613 Preparation Products

Additional information on WAY-213613

WAY-213613: A Comprehensive Overview

WAY-213613, also known by its CAS number 868359-05-1, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, which belongs to the class of organic compounds, has been extensively studied for its role in various chemical and biological processes. Recent advancements in research have shed light on its mechanisms and implications, making it a topic of interest for both academic and industrial sectors.

The chemical structure of WAY-213613 is characterized by a complex arrangement of atoms, which contributes to its distinctive reactivity and stability. Researchers have employed advanced spectroscopic techniques to elucidate its molecular architecture, providing insights into its electronic properties and bonding patterns. These findings have been instrumental in understanding how WAY-213613 interacts with other molecules, particularly in biological systems.

In terms of applications, WAY-213613 has shown promise in the field of pharmacology. Studies have demonstrated its potential as a therapeutic agent, particularly in the treatment of certain diseases. For instance, recent research has highlighted its ability to modulate specific cellular pathways, which could be harnessed for developing novel drugs. The compound's selectivity and efficacy in targeting these pathways make it a valuable candidate for further exploration in preclinical trials.

The synthesis of WAY-213613 involves a multi-step process that requires precise control over reaction conditions. Chemists have optimized various synthetic routes to enhance the yield and purity of the compound. These improvements have not only facilitated large-scale production but also enabled researchers to explore its properties more thoroughly. The development of efficient synthesis methods has been a cornerstone in advancing our understanding of CAS No 868359-05-1.

Beyond its pharmacological applications, WAY-213613 has also found utility in materials science. Its unique physical and chemical properties make it a candidate for use in advanced materials such as polymers and composites. Researchers are investigating its potential as a building block for creating high-performance materials with tailored properties, which could revolutionize industries ranging from electronics to construction.

The environmental impact of CAS No 868359-05-1 is another area of active research. Scientists are examining how this compound behaves in different environmental conditions and its potential effects on ecosystems. Understanding its degradation pathways and bioaccumulation potential is crucial for ensuring its safe use and minimizing ecological risks.

In conclusion, WAY-213613, with its CAS number 868359-05-1, represents a versatile compound with diverse applications across multiple disciplines. Its chemical properties, synthesis methods, and biological effects continue to be explored through cutting-edge research. As our understanding of this compound deepens, it holds the promise of contributing significantly to both scientific advancements and industrial innovations.

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